Cas no 22467-56-7 ((1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate)

• Product Name: (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate
• CAS No: 22467-56-7
• MF: C₁₇H₂₄O₃S
• MW: 308.435664176941
• CID: 238727
• Update Time: 2025-10-28

(1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1R,2R,4R)-rel-
• (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate
• (1R,2S)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate
• CID 131676798
• (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate(WXC04654)
• Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate, (1R,2R,4R)-rel- (9CI)

• Inchi： 1S/C17H24O3S/c1-12-5-7-14(8-6-12)21(18,19)20-15-11-13-9-10-17(15,4)16(13,2)3/h5-8,13,15H,9-11H2,1-4H3/t13?,15-,17-/m0/s1
• InChI Key： POEHXTIXLPAOGL-QJOPWCIASA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1CC2CC[C@]1(C)C2(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 497
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 405.4±14.0 °C(Predicted)

Additional information on (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate

Overview of (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate (CAS No. 22467-56-7)

(1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate (CAS No. 22467-56-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of bicyclic terpenoids and is characterized by its 1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl moiety, which confers it with high stereochemical stability and reactivity.

The 4-methylbenzenesulfonate group attached to the bicyclic core plays a crucial role in modulating the compound's solubility and reactivity in various solvents and reaction conditions. This makes it a valuable intermediate in the synthesis of complex organic molecules and pharmaceuticals. Recent advancements in asymmetric synthesis have further highlighted the importance of this compound as a chiral building block for the preparation of enantiomerically pure compounds.

In the context of pharmaceutical research, (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate has been explored for its potential as a chiral ligand in catalytic asymmetric reactions. These reactions are essential for the synthesis of biologically active compounds with high enantioselectivity, which is critical for drug development and clinical applications. Studies have shown that this compound can effectively enhance the catalytic efficiency and selectivity of various transition metal-catalyzed reactions, such as asymmetric hydrogenations and allylic substitutions.

One of the key areas where (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate has shown promise is in the development of new therapeutic agents for neurological disorders. Research has indicated that this compound can serve as a scaffold for designing molecules that target specific receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to fine-tune the chemical structure of this compound allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

Moreover, recent studies have also explored the use of (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate in the field of materials science. Its unique stereochemical properties make it an attractive candidate for the synthesis of chiral materials with potential applications in sensors, catalysts, and optoelectronic devices. The ability to control the chirality at a molecular level can lead to materials with enhanced performance characteristics and novel functionalities.

In summary, (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 4-methylbenzenesulfonate (CAS No. 22467-56-7) is a versatile chiral compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers aiming to develop new drugs and advanced materials with high enantioselectivity and functional performance.